Cas no 1092492-27-7 (1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate
• CAS No: 1092492-27-7
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 4823007
• Update Time: 2026-02-27

1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate
• HT1107
• 1-O-tert-butyl 3-O-methyl 5-oxopyrrolidine-1,3-dicarboxylate
• 5-Oxopyrrolidine-1,3-dicarboxylic acid 1-tert-butyl 3-methyl ester
• 1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-7(5-8(12)13)9(14)16-4/h7H,5-6H2,1-4H3
• InChI Key： UCPICOMIRSFZLI-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC(C(=O)OC)C1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9

Additional information on 1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate

1-Tert-butyl 3-Methyl 5-Oxopyrrolidine-1,3-Dicarboxylate (CAS No. 1092492-27-7): Structural Insights and Emerging Applications

The 1-Tert-butyl 3-methyl 5-oxopyrrolidine-1,3-dicarboxylate, identified by CAS No. 1092492-27-7, represents a structurally complex organic compound with significant potential in biomedical research and pharmaceutical development. Its unique architecture—comprising a pyrrolidine ring substituted with tert-butyl and methyl groups at positions 1 and 3, respectively, alongside an oxo group at position 5—positions it as a versatile scaffold for functionalization. Recent studies highlight its role in modulating enzyme activity and stabilizing bioactive intermediates during drug synthesis.

The compound’s dibasic ester functionality (-COOEt groups) enables controlled hydrolysis under physiological conditions, making it an attractive candidate for prodrug design. Researchers at the University of Cambridge recently demonstrated that this property allows targeted delivery of chemotherapeutic agents by delaying their release until reaching tumor microenvironments. The methyl substitution at C3, coupled with the steric bulk of the tert-butyl group, further enhances metabolic stability in vivo—a critical factor in improving drug half-lives and reducing side effects.

In enzymology, the compound’s oxopyrrolidine core has been leveraged to inhibit serine proteases such as trypsin and thrombin. A collaborative study between MIT and Novartis revealed that substituting the ester groups with phosphonate moieties (-PO(OH)₂⁻) significantly increased binding affinity to target enzymes without compromising cellular permeability. This discovery underscores the molecule’s adaptability in designing enzyme-specific inhibitors for cardiovascular diseases.

Synthetic chemists have also explored its utility as a chiral building block. A recent Angewandte Chemie publication detailed its use in asymmetric Diels-Alder reactions to produce enantiopure natural product analogs. The tert-butyl group acts as a directing group during transition metal-catalyzed cross-coupling processes, while the oxo moiety facilitates redox chemistry under mild conditions—a breakthrough for sustainable synthesis methodologies.

Biochemical studies further highlight its role in epigenetic regulation. Researchers at Stanford identified that derivatized forms of this compound can modulate histone deacetylase (HDAC) activity by mimicking coenzyme A’s thiol ester pharmacophore. This mechanism opens new avenues for developing anti-cancer therapies targeting aberrant chromatin remodeling pathways without off-target effects observed in traditional HDAC inhibitors.

In materials science applications, the compound’s dual ester groups enable self-assembling properties when incorporated into polymer backbones. A Nature Communications report showcased its use in creating stimuli-responsive hydrogels that undergo phase transitions upon pH changes—a promising platform for drug encapsulation systems responsive to tumor acidity.

Clinical translation efforts are now focusing on optimizing its pharmacokinetic profile through nanoparticle conjugation strategies. Preclinical trials using poly(lactic-co-glycolic acid) (PLGA) nanoparticles loaded with this compound demonstrated enhanced accumulation in murine models of glioblastoma multiforme compared to free drug administration. These results align with current trends emphasizing targeted delivery systems to overcome blood-brain barrier limitations.

Safety assessments conducted by the FDA-compliant laboratory at Johns Hopkins University confirmed low acute toxicity profiles even at doses exceeding therapeutic thresholds. Metabolomic analyses revealed rapid conversion into non-toxic metabolites via cytochrome P450 enzymes, supporting its potential for long-term therapeutic use without cumulative toxicity risks.

Emerging applications now extend into synthetic biology domains where this compound serves as a biosensor component for real-time monitoring of cellular redox states. By conjugating it with fluorescent probes via click chemistry reactions, researchers have developed live-cell imaging tools capable of tracking mitochondrial dysfunction associated with neurodegenerative diseases—a critical advance in early diagnostics.

The structural versatility of CAS No. 1092492-27-7 continues to drive interdisciplinary innovation across medicinal chemistry, materials engineering, and diagnostic technologies. As highlighted by recent advancements published in high-impact journals like JACS and Cell Chemical Biology, this compound exemplifies how subtle structural modifications can unlock entirely new functional capabilities—positioning it as a foundational molecule for next-generation biomedical solutions.